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Compound of Interest

Compound Name: Crotonophenone

Cat. No.: B1361547

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a formal safety data sheet (SDS) or professional safety guidance. Always
consult the official SDS and follow all institutional and regulatory safety protocols when
handling any chemical.

Executive Summary

Crotonophenone ((E)-1-phenylbut-2-en-1-one) is an a,3-unsaturated ketone utilized as a
versatile intermediate in organic synthesis. While valuable in research and development, it
possesses significant health and safety hazards that necessitate careful handling and the
implementation of robust safety protocols. This guide provides a comprehensive overview of
the known hazards of Crotonophenone, including its physicochemical properties, toxicological
profile, and recommended safety procedures. All quantitative data is summarized in tables for
ease of reference, and key safety workflows are visualized using diagrams.

Physicochemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe
handling and storage.
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Property Value Reference
Chemical Formula C10H100 [1]
Molecular Weight 146.19 g/mol [1]
Appearance Liquid [2]

Boiling Point 225.7 £ 13.0 °C at 760 mmHg [2][3]

Flash Point 86.3+14.8 °C [2][3]
Density 1.0+ 0.1 g/cm3 [2][3]

Vapor Pressure 0.1 £ 0.4 mmHg at 25°C [3]
Refractive Index 1.530 [2][3]
Storage Temperature 2-8°C [4]

Toxicological Information and Hazard Classification

Based on notifications to the European Chemicals Agency (ECHA), Crotonophenone is
classified with several health hazards.[5] The GHS pictograms and hazard statements provide
a clear and immediate warning of its potential dangers.
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Data sourced from ECHA C&L Inventory notifications.[5]

Acute Toxicity

Specific quantitative data on the acute toxicity of Crotonophenone, such as LD50 (lethal dose,
50%) and LC50 (lethal concentration, 50%) values from peer-reviewed studies, are not readily
available in the public domain. The GHS classification of "Acute Toxicity (Oral), Category 4" is
based on notifications from suppliers to ECHA and suggests a potential for harm if ingested.[5]
For context, substances in this category generally have an oral LD50 in the range of 300 to
2000 mg/kg.

Irritation and Corrosivity

Skin Irritation: Crotonophenone is classified as a skin irritant (Category 2).[5] This indicates
that direct contact can cause inflammation, redness, and discomfort.

Eye Irritation: It is also classified as a serious eye irritant (Category 2).[5] Contact with the eyes
can lead to significant irritation, pain, and potential damage.

Respiratory Irritation: The classification for specific target organ toxicity (single exposure,
Category 3) highlights its potential to irritate the respiratory tract if inhaled.[5]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Crotonophenone are not
publicly available. However, the hazard classifications are likely based on standardized
methods such as the OECD Guidelines for the Testing of Chemicals. Below are generalized
methodologies for the relevant tests.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion

This guideline provides a method for assessing the potential of a substance to cause
irreversible (corrosion) or reversible (irritation) skin damage.

Methodology:

o Test Animal: Typically, a single healthy young adult albino rabbit is used for the initial test.
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» Preparation: Approximately 24 hours before the test, the animal's fur is clipped from the
dorsal area of the trunk.

e Application: A dose of 0.5 mL (for liquids) or 0.5 g (for solids and semi-solids) of the test
substance is applied to a small area of skin (approximately 6 cm?) under a gauze patch.

o Exposure: The patch is held in place with a semi-occlusive dressing for a 4-hour exposure
period.

o Observation: After the exposure period, the patch is removed, and the skin is examined for
erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after removal.

e Scoring: The reactions are scored on a scale of 0 to 4.

« Confirmation: If an irritant response is observed, the test may be confirmed in up to two
additional animals.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

This guideline is used to determine the potential of a substance to cause eye irritation or
serious eye damage.

Methodology:

Test Animal: Healthy adult albino rabbits are used.

o Application: A single dose of the test substance (0.1 mL for liquids) is instilled into the
conjunctival sac of one eye. The other eye remains untreated and serves as a control.

o Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival
redness and swelling at 1, 24, 48, and 72 hours after instillation.

e Scoring: Ocular lesions are scored according to a standardized system.

o Reversibility: The reversibility of any observed effects is also assessed.

Safety and Handling
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Given the hazardous nature of Crotonophenone, strict adherence to safety protocols is
mandatory.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.

Caption: Recommended PPE for handling Crotonophenone.

Handling and Storage

» Handling:

o

Work in a well-ventilated area, preferably within a chemical fume hood.

[¢]

Avoid direct contact with skin, eyes, and clothing.

[¢]

Avoid inhalation of vapors or mists.

o

Use appropriate tools and equipment to minimize the risk of spills.
o Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

o Keep away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

o Store at the recommended temperature of 2-8°C.[4]

Spill and Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is critical.

Caption: Emergency procedures for spills and exposure.

Incompatible Materials

To prevent hazardous reactions, Crotonophenone should be stored away from:
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» Strong oxidizing agents
e Strong acids

e Strong bases

Disposal Considerations

Dispose of Crotonophenone and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations. Do not allow it to enter drains or waterways.

Conclusion

Crotonophenone is a valuable chemical intermediate with notable hazards. A thorough
understanding of its properties and adherence to stringent safety protocols are essential for its
safe use in a research and development setting. This guide provides a foundation for a
comprehensive safety approach, which should always be supplemented by the official Safety
Data Sheet and institution-specific safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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